5-Acetoxymethyl-N-acetyl-2-pyrrolidinone

Description

5-Acetoxymethyl-N-acetyl-2-pyrrolidinone is a pyrrolidinone derivative with the molecular formula C9H13NO4 and a molecular weight of 199.20 g/mol . It is also known as 1-Acetyl-5-[(acetyloxy)methyl]-2-pyrrolidinone . The compound is characterized by dual functional groups, acetoxy and acetyl, which enhance its reactivity and versatility in chemical synthesis and research applications. It appears as a waxy solid and is soluble in solvents like acetone, dichloromethane, and ethyl acetate .

This compound is widely used in scientific research across chemistry, biology, and medicine, with applications in proteomics research, drug development, and biological studies. It has been investigated for its potential as a precursor in the synthesis of pharmaceutical compounds and is employed in experiments to understand cellular mechanisms and metabolic pathways. Studies have indicated that derivatives of 5-oxopyrrolidine, including 5-Acetoxymethyl-N-acetyl-2-pyrrolidinone, exhibit anticancer and antimicrobial activity. For example, it has shown cytotoxic effects on A549 human lung adenocarcinoma cells and antimicrobial activity against Staphylococcus aureus. The mechanism of action is believed to involve the inhibition of key enzymes and pathways associated with cancer cell proliferation and microbial resistance.

Similar compounds include N-Acetyl-2-pyrrolidinone and 5-Hydroxymethyl-2-pyrrolidinone. N-Acetyl-2-pyrrolidinone lacks the acetoxymethyl group, making it less reactive in certain chemical reactions, while 5-Hydroxymethyl-2-pyrrolidinone contains a hydroxyl group instead of an acetoxy group, leading to different reactivity and solubility properties. 2-Pyrrolidone, also known as 2-pyrrolidinone or butyrolactam, is an organic compound consisting of a 5-membered lactam and is used in inkjet cartridges and as a derivative in various pharmaceutical drugs .

• CAS No.: 887352-10-5
• Product Name: 5-Acetoxymethyl-N-acetyl-2-pyrrolidinone
• Molecular Formula: C9H13NO4
• Molecular Weight: 199.2 g/mol
• IUPAC Name: (1-acetyl-5-oxopyrrolidin-2-yl)methyl acetate
• Standard InChI: InChI=1S/C9H13NO4/c1-6(11)10-8(3-4-9(10)13)5-14-7(2)12/h8H,3-5H2,1-2H3
• Standard InChIKey: KVECWXYLPNBJOG-UHFFFAOYSA-N
• SMILES: CC(=O)N1C(CCC1=O)COC(=O)C
• Canonical SMILES: CC(=O)N1C(CCC1=O)COC(=O)C
• Synonyms: 1-Acetyl-5-[(acetyloxy)methyl]-2-pyrrolidinone
• PubChem Compound: 4074032
• Last Modified: Sep 14 2023